![molecular formula C13H23NO4 B6149776 2-{[(tert-butoxy)carbonyl]amino}-4-cyclobutylbutanoic acid CAS No. 1888661-71-9](/img/no-structure.png)
2-{[(tert-butoxy)carbonyl]amino}-4-cyclobutylbutanoic acid
Description
The tert-butoxycarbonyl (Boc) group is a protecting group used in organic synthesis . It is often used to protect amines from reacting with other functional groups present in the molecule during a chemical reaction .
Synthesis Analysis
The Boc group can be added to amines under aqueous conditions using di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide . The resulting protected amines can then be used as starting materials in further reactions .Chemical Reactions Analysis
The Boc group can be removed from the protected amine under acidic conditions . This allows the amine to participate in subsequent reactions. For example, the deprotected amine could react with a carboxylic acid to form an amide .Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-{[(tert-butoxy)carbonyl]amino}-4-cyclobutylbutanoic acid can be achieved through a multi-step process involving the protection of an amine group, cyclization, and subsequent deprotection.", "Starting Materials": [ "Cyclobutane carboxylic acid", "tert-Butyl chloroformate", "N,N-Diisopropylethylamine (DIPEA)", "4-Aminobutanoic acid", "Dichloromethane (DCM)", "Ethyl acetate", "Sodium bicarbonate (NaHCO3)", "Sodium chloride (NaCl)", "Anhydrous magnesium sulfate (MgSO4)", "Methanol (MeOH)", "Hydrochloric acid (HCl)", "Sodium hydroxide (NaOH)" ], "Reaction": [ "Protection of amine group: 4-Aminobutanoic acid is reacted with tert-butyl chloroformate and DIPEA in DCM to form the tert-butoxycarbonyl (Boc) protected amine.", "Cyclization: The Boc-protected amine is then reacted with cyclobutane carboxylic acid in the presence of DIPEA in DCM to form the cyclobutyl-containing intermediate.", "Deprotection: The Boc group is removed by treatment with HCl in MeOH to yield the desired product, 2-{[(tert-butoxy)carbonyl]amino}-4-cyclobutylbutanoic acid.", "Purification: The crude product is purified by recrystallization from ethyl acetate and drying over anhydrous MgSO4. The final product is obtained as a white solid.", "Optional salt formation: The product can be converted to its sodium salt form by treatment with NaOH and NaCl." ] } | |
CAS RN |
1888661-71-9 |
Product Name |
2-{[(tert-butoxy)carbonyl]amino}-4-cyclobutylbutanoic acid |
Molecular Formula |
C13H23NO4 |
Molecular Weight |
257.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
